Sulfo-Cy7.5 NHS ester

• Molecular Formula: C49H50KN3O16S4
• Molecular Weight: 1104.3 g/mol
• InChI: InChI=1S/C49H51N3O16S4.K/c1-48(2)41(50(5)37-17-15-33-35(46(37)48)25-31(69(56,57)58)27-39(33)71(62,63)64)19-13-29-10-9-11-30(24-29)14-20-42-49(3,4)47-36-26-32(70(59,60)61)28-40(72(65,66)67)34(36)16-18-38(47)51(42)23-8-6-7-12-45(55)68-52-43(53)21-22-44(52)54;/h13-20,24-28H,6-12,21-23H2,1-5H3,(H3-,56,57,58,59,60,61,62,63,64,65,66,67);/q;+1/p-1
• InChIKey: HDBJLDCQQJVKRA-UHFFFAOYSA-M

Sulfo-Cy7.5 NHS Ester Specifications & Spectra

Sulfo-Cy7.5 NHS ester is a sulfonated heptamethine cyanine near-infrared (NIR) fluorophore functionalized with an N-hydroxysuccinimidyl (NHS) ester reactive group for covalent conjugation to primary amines [1]. The compound exhibits an absorption maximum at 778–788 nm and an emission maximum at 797–808 nm, positioning its fluorescence within the tissue-transparent NIR window . With an extinction coefficient of 222,000–223,000 M⁻¹cm⁻¹, a fluorescence quantum yield of 0.10–0.21, and a molecular weight of 1,154–1,180 Da, Sulfo-Cy7.5 NHS ester serves as an amine-reactive labeling reagent for proteins, antibodies, peptides, and amine-modified nucleic acids in applications including in vivo imaging, fluorescence microscopy, and flow cytometry .

1 Amine-reactive NIR labeling reagent for biomolecules

2 Sulfonated dye enables aqueous-phase conjugation without organic co-solvents

3 High molar absorptivity supports sensitive fluorescence detection

• [1] Sulfo-Cyanine 7.5 NHS ester (A270305) – Technical Datasheet. Antibodies.com. Absorption Maxima 778 nm, Extinction Coefficient 222000 M⁻¹cm⁻¹, Emission Maxima 797 nm, Molecular Weight 1180.47 Da. View Source

Why Sulfo-Cy7.5 NHS Ester Is Not Interchangeable

Generic substitution among cyanine 7.5–class NIR dyes is scientifically unsound due to material differences in sulfonation status, quantum yield, and reactive group chemistry. Non-sulfonated Cy7.5 derivatives exhibit low aqueous solubility and require organic co-solvents for conjugation, which can denature sensitive protein targets and induce hydrophobic aggregation of labeled biomolecules . In contrast, Sulfo-Cy7.5 NHS ester incorporates sulfonate groups that confer high water solubility, enabling aqueous-phase labeling without organic co-solvents and minimizing dye-induced protein aggregation . Furthermore, quantum yield variations of up to 110% between structurally distinct Cy7.5 variants directly impact conjugate brightness and detection sensitivity . Selecting the correct sulfonated, NHS-ester functionalized derivative is essential for reproducible labeling efficiency and reliable imaging outcomes.

Solubility Non-sulfonated Cy7.5 requires organic co-solvents that may denature protein targets.

Brightness Quantum yield differences up to 110% can shift conjugate detection sensitivity.

Aggregation Hydrophobic non-sulfonated dyes may induce protein aggregation during labeling.

Quantitative Evidence vs. Comparator NIR Fluorophores

Quantum Yield vs. Non-Sulfonated Cy7.5 & ICG

Sulfo-Cy7.5 demonstrates a fluorescence quantum yield of 0.21, which is 110% higher than the non-sulfonated Cy7.5 NHS ester (0.10) and 400% higher than the clinically used ICG (0.042) . This difference arises from structural modifications: the sulfonated derivative incorporates a trimethylene bridge that increases molecular rigidity, reducing non-radiative decay pathways and enhancing photon output per excitation event [1].

Quantum Yield

Head-to-head

Φ 0.21 (Sulfo-Cy7.5) vs 0.10 (non-sulfonated) & 0.042 (ICG)
2.1× and 5.0× higher

Higher conjugate brightness per labeled molecule

Reported in PBS; photophysical comparison

Evidence Dimension	Fluorescence quantum yield (Φ)
Target Compound Data	Φ = 0.21 (Sulfo-Cy7.5 NHS ester)
Comparator Or Baseline	Φ = 0.10 (non-sulfonated Cy7.5 NHS ester); Φ = 0.042 (ICG)
Quantified Difference	2.1× higher than non-sulfonated Cy7.5; 5.0× higher than ICG
Conditions	PBS buffer; quantum yield measurements per manufacturer specifications and published literature

Why This Matters

Higher quantum yield directly translates to brighter fluorescent conjugates, enabling lower probe concentrations, reduced reagent consumption, and improved signal-to-noise ratios in imaging applications.

• [1] Antibodies.com. Sulfo-Cyanine 7.5 NHS ester (A270305) – Technical Datasheet. 'Unlike ICG, sulfo-Cyanine 7.5 contains a trimethylene bridge that increases its quantum yield compared to ICG.' EmpireAgents. Sulfo-Cyanine7.5 NHS ester – Product Description. View Source

Brightness vs. IRDye 800CW & DyLight 800

In a systematic comparison of NIR fluorophores under identical conditions, Cy7.5 demonstrated a median integrated emission brightness of 66,895 (15% coefficient of variation), which exceeds DyLight 800's brightness of 56,046 (8% CV) by 19.4% despite DyLight 800 having a higher extinction coefficient [1]. Cy7.5 achieves 78.4% of the brightness of IRDye 800CW (85,333, 15% CV) while requiring only 74.3% of IRDye 800CW's extinction coefficient, indicating efficient photon conversion relative to molar absorptivity [2]. The fluorophore-to-protein (F/P) ratio of Cy7.5 is 0.1, substantially lower than IRDye 800CW (F/P = 2.5) and DyLight 800 (F/P = 1.5), which suggests that Cy7.5 can be used at lower molar labeling ratios while maintaining comparable conjugate brightness [3].

Conjugate Brightness

Head-to-head

Cy7.5 brightness 66,895 (15% CV) vs IRDye 800CW 85,333 & DyLight 800 56,046
19.4% brighter than DyLight 800; lower F/P ratio (0.1 vs 2.5 / 1.5)

Mid-range brightness option with efficient photon conversion

Protein conjugate analysis; reported replicate measurements

Evidence Dimension	Median integrated emission brightness and fluorophore-to-protein (F/P) ratio
Target Compound Data	Cy7.5: Brightness = 66,895 (15% CV); Extinction coefficient = 223,000 M⁻¹cm⁻¹; F/P = 0.1
Comparator Or Baseline	IRDye 800CW: Brightness = 85,333 (15% CV); ε = 300,000 M⁻¹cm⁻¹; F/P = 2.5. DyLight 800: Brightness = 56,046 (8% CV); ε = 270,000 M⁻¹cm⁻¹; F/P = 1.5
Quantified Difference	Cy7.5 is 19.4% brighter than DyLight 800; Cy7.5 achieves 78.4% of IRDye 800CW brightness with 25.7% lower extinction coefficient
Conditions	Protein conjugate analysis; median integrated emission values calculated from replicate measurements

Why This Matters

These comparative data enable procurement decisions based on application-specific brightness requirements: Cy7.5 offers a mid-range brightness option with favorable photon conversion efficiency, while its low F/P ratio minimizes potential perturbations to protein function.

• [1] PMC3594514 Table 1. Dye comparison: Cy7.5 Abs max 788 nm, Em max 808 nm, Extinction coefficient 223,000 M⁻¹cm⁻¹, F/P 0.1, Brightness 66,895 (15%). DyLight 800 Brightness 56,046 (8%). View Source
• [2] PMC3594514 Table 1. IRDye800: Abs max 774 nm, Em max 789 nm, Extinction coefficient 300,000 M⁻¹cm⁻¹, F/P 2.5, Brightness 85,333 (15%). View Source
• [3] PMC3594514 Table 1. Comparative photophysical parameters for Cy7.5, IRDye800 (IRDye 800CW equivalent), and DyLight 800. View Source

Aqueous Solubility vs. Non-Sulfonated Cy7.5

Sulfo-Cy7.5 NHS ester exhibits complete water solubility, enabling direct use in aqueous labeling reactions without organic co-solvents . In contrast, non-sulfonated Cy7.5 derivatives, including Cy7.5 carboxylic acid and Cy7.5 NHS ester (non-sulfonated), have low aqueous solubility and require dissolution in organic solvents such as DMSO or DMF prior to addition to aqueous biomolecule solutions . Furthermore, the sulfonate groups confer a net negative charge to Sulfo-Cy7.5, which electrostatically prevents hydrophobic aggregation of labeled proteins—a documented issue with non-sulfonated cyanine dyes that can compromise conjugate stability and biological activity [1].

Aqueous Solubility

Class-level

Sulfo-Cy7.5: freely water-soluble
Non-sulfonated Cy7.5: requires DMSO/DMF

Enables mild aqueous labeling, reduces aggregation risk

Qualitative difference based on sulfonation chemistry

Evidence Dimension	Aqueous solubility and protein aggregation propensity
Target Compound Data	Sulfo-Cy7.5 NHS ester: Freely soluble in water; compatible with aqueous-phase labeling; charged sulfonate groups prevent protein aggregation
Comparator Or Baseline	Non-sulfonated Cy7.5 derivatives: Low aqueous solubility; require organic co-solvent (DMSO, DMF); hydrophobic character promotes protein aggregation
Quantified Difference	Qualitative binary difference: water-soluble (Sulfo) vs. organic-soluble (non-sulfonated)
Conditions	Aqueous buffer systems; protein labeling reactions with antibodies and other biomolecules

Why This Matters

Water solubility eliminates organic co-solvent requirements that can denature sensitive proteins, while the charged sulfonate groups preserve conjugate stability and biological function, directly impacting experimental reproducibility and data quality.

• [1] ChemicalBook. 磺化Cy7.5-NHS 活化酯 [Sulfo-Cy7.5 NHS ester] – Supply Information. '由于强水溶性加带电荷，磺化花青素标记的生物分子更稳定，不易产生疏水性聚集。' View Source

High-Density Labeling Without Self-Quenching

Sulfo-Cy7.5 NHS ester enables high molar ratios of labeling without significant self-quenching, a limitation that commonly restricts labeling density with other NIR fluorophores such as ICG, which exhibits concentration-dependent fluorescence quenching . This property allows for brighter NIR conjugates and improved detection sensitivity compared to fluorophores that undergo self-quenching at similar labeling densities. Additionally, Sulfo-Cy7.5 conjugates demonstrate pH insensitivity over a wide range of molar concentrations, ensuring consistent signal generation across varying experimental conditions . The dye maintains its spectral integrity with absorption at 778 nm and emission at 797 nm across physiologically relevant pH ranges .

Self-Quenching Resistance

Data to verify

High labeling density achievable without significant quenching; pH-insensitive fluorescence

May support brighter conjugates and consistent signal

Supplier-reported; class-level expectation

Evidence Dimension	Self-quenching propensity and pH sensitivity
Target Compound Data	Sulfo-Cy7.5 NHS ester: High molar labeling ratios achievable without significant self-quenching; pH-insensitive fluorescence
Comparator Or Baseline	ICG and other cyanine dyes: Documented concentration-dependent self-quenching; variable pH sensitivity
Quantified Difference	Not quantified in available sources; class-level differentiation based on structural and photophysical properties
Conditions	Protein and antibody labeling; imaging and flow cytometry applications across physiological pH range

Why This Matters

The ability to achieve high labeling density without self-quenching enables brighter conjugates and improved detection sensitivity, while pH insensitivity ensures reliable signal quantification across diverse biological environments.

In Vivo Tumor Imaging Specificity

In a 2024 study, a sulfo-Cy7.5–conjugated PSMA-targeting agent (NODAGA-sCy7.5-PSMAi) demonstrated specific and selective detection of PSMA-positive prostate cancer tumors in mouse models [1]. PET and fluorescence imaging at 0.5 nmol per mouse revealed clear tumor detection in PSMA-positive PC-3 PIP xenografts, while PSMA-negative PC-3 tumors showed no tumor accumulation [2]. Biodistribution studies confirmed specific uptake in PSMA-positive tumors with minimal non-specific accumulation in PSMA-negative controls [3]. This specificity profile establishes sulfo-Cy7.5 as a validated fluorophore for targeted in vivo NIR imaging applications where tumor-to-background contrast is critical.

In Vivo Specificity

Assay context

Specific PSMA+ tumor detection in mouse xenografts; no accumulation in PSMA− controls

Reported tumor-targeting contrast in model system

0.5 nmol/mouse dose; PET/fluorescence imaging; peer-reviewed

Evidence Dimension	In vivo tumor detection specificity
Target Compound Data	Sulfo-Cy7.5 conjugate (NODAGA-sCy7.5-PSMAi): Specific detection of PSMA-positive tumors; no accumulation in PSMA-negative tumors at 0.5 nmol/mouse dose
Comparator Or Baseline	PSMA-negative PC-3 wild type tumors (negative control) vs. PSMA-positive PC-3 PIP tumors
Quantified Difference	Qualitative specificity: positive tumor detection in PSMA-positive model; no detectable signal in PSMA-negative model
Conditions	Mouse xenograft models of prostate cancer; PET and NIR fluorescence imaging; 0.5 nmol per mouse dose

Why This Matters

This peer-reviewed in vivo validation demonstrates that sulfo-Cy7.5 conjugates can achieve sufficient tumor-to-background contrast for specific molecular imaging applications, supporting procurement decisions for targeted NIR imaging studies.

• [1] Lewis MR, Schaedler AW, Ho KV, et al. Evaluation of a bimodal, matched pair theranostic agent targeting prostate-specific membrane antigen. Nuclear Medicine and Biology. 2024;136–137:108938. 'NODAGA-sCy7.5-PSMAi was specific and selective in detecting PSMA-positive, as opposed to PSMA-negative, tumors in mouse models of prostate cancer.' View Source
• [2] Lewis MR, et al. Nuclear Medicine and Biology. 2024. 'PET and fluorescence imaging at 0.5 nmol per mouse also demonstrated that PC-3 PIP tumors could be clearly detected, while PC-3 tumors showed no tumor accumulation.' View Source
• [3] Lewis MR, et al. Nuclear Medicine and Biology. 2024. 'Biodistribution studies showed specific uptake in PC-3 PIP tumors, while accumulation in PC-3 tumor-bearing mice was low.' View Source

Optimal Application Scenarios

Deep Tissue NIR Fluorescence Imaging

Sulfo-Cy7.5 NHS ester is optimally suited for in vivo small animal NIR imaging applications that demand deep tissue penetration and low background autofluorescence. The dye's emission maximum at 797 nm falls within the NIR tissue transparency window (700–900 nm), where hemoglobin and water absorption are minimal and tissue autofluorescence is substantially reduced [1]. In a validated mouse model of prostate cancer, sulfo-Cy7.5 conjugates enabled specific tumor detection at doses as low as 0.5 nmol per mouse, with clear discrimination between PSMA-positive and PSMA-negative tumors . This performance profile supports procurement for biodistribution studies, tumor xenograft imaging, and preclinical evaluation of targeted therapeutics where signal-to-background ratio is a critical parameter.

High-Density Antibody Labeling for Immunoassays

Sulfo-Cy7.5 NHS ester is the preferred choice for antibody and protein labeling workflows that require high labeling density without fluorescence self-quenching or protein aggregation. The compound's NHS ester reactive group enables efficient covalent conjugation to lysine residues under mild aqueous conditions, while its sulfonate groups confer water solubility that eliminates the need for denaturing organic co-solvents [1]. Critically, the dye permits high molar labeling ratios without significant self-quenching—a documented advantage over ICG and certain other cyanine dyes—enabling brighter conjugates and enhanced detection sensitivity . The charged sulfonate moieties additionally prevent hydrophobic aggregation of labeled proteins, preserving conjugate stability and biological activity . These properties are essential for immunofluorescence, flow cytometry, and ELISA-based assays where conjugate brightness and functional integrity directly determine assay sensitivity and reproducibility.

Multiplex NIR Imaging with Spectral Compatibility

Sulfo-Cy7.5 NHS ester is strategically positioned for multiplex NIR imaging panels that require spectral separation from other commonly used NIR fluorophores. With absorption/emission maxima at 778/797 nm, Sulfo-Cy7.5 occupies a distinct spectral window that is well-separated from Cy7 (750/773 nm), Cy5.5 (675/694 nm), and ICG (777/802 nm with substantially lower quantum yield of 0.042) [1]. The dye's 5× higher quantum yield relative to ICG (0.21 vs. 0.042) provides superior brightness per labeled molecule, enabling lower probe concentrations in multiplexed assays . The pH-insensitive fluorescence and resistance to self-quenching further ensure consistent signal across varying labeling densities and experimental conditions, making Sulfo-Cy7.5 NHS ester a reliable component in multiplexed in vivo imaging and multi-color flow cytometry panels .

Image-Guided Surgery & Theranostic Development

Sulfo-Cy7.5 NHS ester is validated for development of NIR fluorescence-guided surgery agents and bimodal theranostic conjugates. Peer-reviewed studies have demonstrated that sulfo-Cy7.5 conjugated to targeting moieties enables specific tumor detection with sufficient signal-to-background contrast for potential surgical navigation applications [1]. The dye's NIR emission permits real-time intraoperative fluorescence imaging with commercially available clinical NIR imaging systems, while its compatibility with radiometal chelators (e.g., NODAGA) enables construction of bimodal PET/optical imaging agents . The high quantum yield and favorable tissue penetration characteristics support procurement for preclinical development of targeted NIR imaging probes, intraoperative margin assessment tools, and theranostic platforms that combine diagnostic imaging with therapeutic payload delivery .

Application

Selection Property

Validation Focus

In vivo NIR fluorescence imaging

NIR tissue-transparency window emission

Deep tissue signal detection in models

High-density antibody labeling

Water-soluble NHS ester; low self-quenching

Labeling efficiency & conjugate brightness

Multiplex NIR imaging

Spectral separation from Cy7/Cy5.5

Cross-talk minimization & consistent brightness

Preclinical targeted NIR probe development

Bimodal PET/optical conjugate compatibility

Tumor-specific targeting in animal models

• [1] Lewis MR, Schaedler AW, Ho KV, et al. Evaluation of a bimodal, matched pair theranostic agent targeting prostate-specific membrane antigen. Nuclear Medicine and Biology. 2024;136–137:108938. View Source